Cas no 2137806-51-8 (2,4-Dioxo-1-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-5-sulfonyl fluoride)

• Product Name: 2,4-Dioxo-1-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-5-sulfonyl fluoride
• CAS No: 2137806-51-8
• MF: C₇H₉FN₂O₄S
• MW: 236.220763921738
• CID: 6338092
• PubChem ID: 165870502
• Update Time: 2025-05-26

2,4-Dioxo-1-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2137806-51-8
• EN300-729029
• 2,4-dioxo-1-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-5-sulfonyl fluoride
• 2,4-Dioxo-1-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-5-sulfonyl fluoride

• Inchi： 1S/C7H9FN2O4S/c1-4(2)10-3-5(15(8,13)14)6(11)9-7(10)12/h3-4H,1-2H3,(H,9,11,12)
• InChI Key： JDAPIHCAMTXERH-UHFFFAOYSA-N
• SMILES： S(C1C(NC(N(C=1)C(C)C)=O)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 236.02670611g/mol
• Monoisotopic Mass: 236.02670611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 91.9Ų

Additional information on 2,4-Dioxo-1-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-5-sulfonyl fluoride

Recent Advances in the Study of 2,4-Dioxo-1-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-5-sulfonyl fluoride (CAS: 2137806-51-8)

The compound 2,4-Dioxo-1-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-5-sulfonyl fluoride (CAS: 2137806-51-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This sulfonyl fluoride derivative is part of a growing class of compounds that are being explored for their ability to selectively modify proteins and enzymes, making them valuable tools in drug discovery and development. Recent studies have focused on its synthesis, reactivity, and biological activity, shedding light on its potential as a covalent inhibitor.

One of the key areas of research involving this compound is its role as a covalent modifier of nucleophilic residues in proteins, such as serine, threonine, and tyrosine. The sulfonyl fluoride moiety is known for its ability to form stable covalent bonds with these residues, which can be exploited for targeted protein inhibition. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 2,4-Dioxo-1-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-5-sulfonyl fluoride exhibits high selectivity for specific serine hydrolases, making it a promising candidate for the development of enzyme inhibitors in diseases such as cancer and inflammatory disorders.

In addition to its biochemical applications, recent synthetic advancements have improved the accessibility of this compound. A novel, scalable synthesis route was reported in Organic Letters (2024), which utilizes a one-pot condensation and sulfonylation strategy to achieve high yields and purity. This development is particularly significant for researchers who require large quantities of the compound for high-throughput screening and mechanistic studies.

Furthermore, computational studies have provided insights into the binding modes and energetics of this compound with its target proteins. Molecular dynamics simulations and density functional theory (DFT) calculations have revealed that the tetrahydropyrimidine ring contributes to the stability of the protein-ligand complex, while the sulfonyl fluoride group ensures irreversible binding. These findings, published in ACS Chemical Biology (2023), underscore the compound's potential as a versatile tool in chemical biology.

Looking ahead, the continued exploration of 2,4-Dioxo-1-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-5-sulfonyl fluoride is expected to yield further insights into its applications. Ongoing research is investigating its utility in proteomics, where it could be used to profile enzyme activity in complex biological samples. Additionally, its potential as a warhead in targeted covalent inhibitors is being evaluated in preclinical models of disease. These efforts highlight the compound's growing importance in both academic and industrial research settings.